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Fenazaquin Efficacy vs. Other Acaricides

The table below summarizes experimental data on the efficacy of fenazaquin and other acaricides against

cyclamen mites in strawberries, based on a 2025 study [1].

. . Efficacy
. Chemical Mode of Action . -
Acaricide (Cyclamen Mite  Key Findings
Group (IRAC Group) .
Reduction)

Fenazaquin Quinazoline Mitochondrial >90% Highly effective;
complex | electron (Greenhouse); reduces mite numbers
transport inhibitor 90-99% (Field) and leaf injury;
(Group 21) improves yield and

fruit size [1].

Pyridaben Pyridazinone  Mitochondrial >90% Highly effective;
complex | electron (Greenhouse); results similar to
transport inhibitor 90-99% (Field) fenazaquin and
(Group 21) abamedctin [1].

Abamectin Avermectin Chloride channel >90% The current standard;
activator (Group 6) (Greenhouse); high efficacy

90-99% (Field) confirmed [1].
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. . Efficacy
o Chemical Mode of Action ) o
Acaricide (Cyclamen Mite Key Findings
Group (IRAC Group) .
Reduction)

Spiromesifen Tetronic acid Lipid synthesis Moderate Reduced mite

inhibitor (Group 23) (Variable) numbers in folded
leaves in one
experiment;
effectiveness can vary
[1].

Chlorfenapyr Pyrrole Uncoupler of Moderate Reduced mite
oxidative (Variable) numbers in one
phosphorylation experiment; did not
(Group 13) improve vyield or fruit

size [1].

Horticultural - Physical mode of Not Significant Pre-plant dip

Oils/Soaps (e.g., action (suffocation) treatments did not

SuffOil-X) provide significant

control compared to
untreated plants [1].

Potential Human Health Risks

Recent research and regulatory actions highlight potential health concerns related to fenazaquin:

¢ Potential Immunotoxicity: A 2025 computational study used pharmacophore modeling to screen
pesticides for their potential to inhibit Janus kinases (JAKs), which are crucial proteins for immune
system signaling. The study identified fenazaquin as one of 64 pesticides with structural features that
suggest it may inhibit JAK enzymes [2]. This inhibition could theoretically lead to
immunosuppression, increasing susceptibility to infections and potentially promoting cancer
development, though this biological activity requires confirmation through direct laboratory testing [2].

¢ Acute Toxicity and New Regulations: Due to identified risks of acute toxicity upon exposure, Japan
is regulating fenazaquin as a deleterious substance, effective November 1, 2025. Products
exceeding a 19.4% concentration will require compliant labeling, secure storage, and manufacturer
registration [3].
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e Ongoing Safety Evaluation: Health Canada is currently conducting a consultation (until October
5, 2025) on a proposed Maximum Residue Limit (MRL) for fenazaquin, which is a key step in
assessing and managing potential consumer exposure through food [4].

Safety Profile in Non-Target Organisms

Fenazaquin shows promise as a selective miticide. A 2022 study found it to have high efficacy against
Varroa mites (>80%) while demonstrating low mortality in honey bees under both laboratory and semi-
field conditions. This suggests it could be a valuable compound for use in settings where pollinator safety is

a critical concern [5].

Experimental Protocols from Key Studies

For researchers, here are the core methodologies from the cited experiments:

¢ Greenhouse Efficacy Experiment [1]:

o Plant Infestation: Strawberry plants were infested by placing leaflet with approximately 30
cyclamen mites from a lab colony into the plant crown.

o Acaricide Application: Treatments were applied at the highest label rate using an airbrush
sprayer.

o Evaluation: Mite numbers and leaf injury on a scale of 0-3 were assessed two weeks after
application.

e Pharmacophore Modeling Study [2]:

o Model Development: Structure-based and ligand-based pharmacophore models were created
for JAK1, JAK2, JAK3, and TYK2 kinases.

o Virtual Screening: These models were used to screen a database of pesticide compounds.

o Hit Identification: Compounds that matched the pharmacophore features were identified as
potential JAK inhibitors.

Diagram of Potential Immunotoxicity Pathway
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The diagram below illustrates the hypothesized mechanism by which fenazaquin may interfere with

immune signaling, based on the computational study [2].
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Diagram 1: Hypothesized JAK-STAT Pathway Inhibition. This diagram shows the normal immune signaling
pathway and the potential inhibitory effect of fenazaquin on JAK proteins, as predicted by computational
modeling [2].

Key Insights for Professionals
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o Effective Agricultural Tool: Fenazaquin is a highly effective acaricide that can help diversify the
chemical toolbox for managing resistant mites in crops like strawberry [1].

¢ Risk Assessment is Critical: The theoretical immunotoxicity risk identified computationally must be
validated with in vitro and in vivo studies to determine its real-world significance for human health
[2].

¢ Monitor Regulatory Updates: The evolving regulatory landscape, as seen in Japan and Canada,
indicates that the risk profile of fenazaquin is being actively reassessed globally [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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